Cas no 21494-08-6 (Methanone, 2-furanyl(4-nitrophenyl)-)

Methanone, 2-furanyl(4-nitrophenyl)- structure
21494-08-6 structure
Product Name:Methanone, 2-furanyl(4-nitrophenyl)-
CAS No:21494-08-6
MF:C11H7NO4
MW:217.177582979202
CID:1401383
PubChem ID:21576146
Update Time:2025-04-20

Methanone, 2-furanyl(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, 2-furanyl(4-nitrophenyl)-
    • furan-2-yl-(4-nitrophenyl)methanone
    • 21494-08-6
    • (Furan-2-yl)(4-nitrophenyl)methanone
    • AKOS024320981
    • DTXSID80616007
    • Inchi: 1S/C11H7NO4/c13-11(10-2-1-7-16-10)8-3-5-9(6-4-8)12(14)15/h1-7H
    • InChI Key: XDXAWSNVLFTMEZ-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 217.03751
  • Monoisotopic Mass: 217.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • PSA: 73.35
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